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2, 4-cis-Trilobacinone, also known as bullatacinone or 2, 4-trans-asimicinone, belongs to the class of organic compounds known as annonaceous acetogenins. These are waxy derivatives of fatty acids (usually C32 or C34), containing a terminal carboxylic acid combined with a 2-propanol unit at the C-2 position to form a methyl- substituted alpha, beta-unsaturated-gamma-lactone. One of their interesting structural features is a single, adjacent, or nonadjacent tetrahydrofuran (THF) or tetrahydropyran (THP) system with one or two flanking hydroxyl group(s) at the center of a long hydrocarbon chain. 2, 4-cis-Trilobacinone is considered to be a practically insoluble (in water) and relatively neutral molecule. 2, 4-cis-Trilobacinone has been primarily detected in urine. Within the cell, 2, 4-cis-trilobacinone is primarily located in the membrane (predicted from logP) and cytoplasm. O...